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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1214283

Introduction

Diclobutrazol is a triazole-based plant growth retardant that serves as a powerful chemical
tool for researchers studying plant hormone signaling pathways. Its primary mode of action is
the inhibition of gibberellin (GA) biosynthesis.[1] By specifically blocking a key enzymatic step
in this pathway, diclobutrazol allows for the investigation of GA-dependent processes and the
intricate crosstalk between gibberellins and other plant hormones like auxins, cytokinins, and
brassinosteroids.[2][3] These application notes provide detailed protocols for utilizing
diclobutrazol in key plant biology assays and illustrate the underlying signaling pathways.

Mechanism of Action

Diclobutrazol, like other N-containing heterocyclic retardants such as paclobutrazol,
specifically targets and inhibits cytochrome P450-dependent monooxygenases.[1] This action
blocks the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a critical stage in the
gibberellin biosynthesis pathway.[4] The resulting depletion of active GAs leads to a variety of
physiological responses, most notably a reduction in longitudinal shoot growth, making it an
effective tool to study the direct and indirect roles of gibberellins in plant development.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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